Cas no 274263-11-5 (Bicyclo[3.2.1]octane-6-carbonitrile,4-hydroxy-, (6S)-)

• Product Name: Bicyclo[3.2.1]octane-6-carbonitrile,4-hydroxy-, (6S)-
• CAS No: 274263-11-5
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 248089
• Update Time: 2024-01-26

Bicyclo[3.2.1]octane-6-carbonitrile,4-hydroxy-, (6S)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.1]octane-6-carbonitrile,4-hydroxy-, (6S)-
• Bicyclo[3.2.1]octane-6-carbonitrile, 4-hydroxy-, (6S)- (9CI)
• Bicyclo[3.2.1]octane-6-carbonitrile, 4-hydroxy-, (6S)-

• Inchi： 1S/C9H13NO/c10-5-7-3-6-1-2-9(11)8(7)4-6/h6-9,11H,1-4H2/t6?,7-,8?,9?/m1/s1
• InChI Key： URLZXBPLHITGCF-LDIRUYLGSA-N
• SMILES： C12CC([C@@H](C#N)C1)C(O)CC2

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 308.4±25.0 °C(Predicted)
• PSA: 44.02
• pka: 14.45±0.40(Predicted)